2-(Trichlorosilyl)ethyl acetate

• IUPAC Name: 2-trichlorosilylethyl acetate
• InChI: InChI=1S/C4H7Cl3O2Si/c1-4(8)9-2-3-10(5,6)7/h2-3H2,1H3
• InChI Key: DPFKBFAYVWIVRK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC[Si](Cl)(Cl)Cl
• Molecular Formula: C4H7Cl3O2Si
• DSSTOX Substance ID: DTXSID60885017
• Molecular Weight: 221.54 g/mol
• CAS RN: 18204-80-3

Description

Synthesis Analysis

The synthesis of ethyl acetate derivatives can involve various strategies. For example, the modified Yamaguchi reagent discussed in paper is used for racemization-free esterification, thioesterification, amidation, and peptide bond formation. This demonstrates the versatility of ethyl acetate derivatives in synthesizing complex organic molecules without losing chiral integrity. Similarly, the synthesis of ethyl [2-(2H-chromene-3yl)-4-oxo-1,3-thiazolidin-3yl]acetates in paper showcases a one-pot synthesis approach, which is a valuable method for constructing molecules efficiently.

Molecular Structure Analysis

The molecular structure of ethyl acetate derivatives can be quite complex and is often confirmed using spectral studies and X-ray diffraction, as seen in paper . The structure of ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate, for instance, adopts a Z conformation about the C=C bond, indicating the importance of molecular geometry in the properties and reactivity of these compounds.

Chemical Reactions Analysis

Ethyl acetate derivatives participate in a variety of chemical reactions. The chemoselective addition of ethyl (tributylstannyl)acetate to acylpyridinium salts, as mentioned in paper , leads to the formation of dihydropyridines, which are precursors to N-heterocycles. This highlights the reactivity of such derivatives in forming more complex structures. The Knoevenagel condensation reaction used to synthesize ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate in paper is another example of how ethyl acetate derivatives can be transformed into other compounds with potential biological activity.

Physical and Chemical Properties Analysis

The physical and chemical properties of ethyl acetate derivatives are influenced by their molecular structure. For instance, the crystalline structure of ethyl 2-(4-chlorobenzylidene)-3-oxobutanoate provides insights into its stability and potential interactions with other molecules . The antimicrobial and antioxidant activities of this compound also suggest that the functional groups present in ethyl acetate derivatives can impart significant biological properties, which can be explored for pharmaceutical applications.

Scientific Research Applications

1. Adhesion Improvement in Rubber

2-(Trichlorosilyl)ethyl acetate has been investigated for its role in improving the adhesion properties of rubber materials. For example, studies have shown its effectiveness in chlorinating styrene–butadiene rubber (SBR), leading to enhanced adhesion properties when using certain adhesives. This is achieved through modifications on the rubber surface, which are influenced by the solvent used in the chlorination process (Romero-Sánchez, Pastor-Blas, & Martín-Martínez, 2000).

2. Reactivity in Organic Synthesis

The compound's reactivity with other chemicals has been explored in organic synthesis. For instance, research on compounds like 2-(Chloromethoxy)ethyl acetate, which shares some structural similarities with 2-(Trichlorosilyl)ethyl acetate, indicates potential for producing various organic compounds. This includes the formation of 2-(alkoxymethoxy)ethyl acetates and bis(alkoxy)methanes, demonstrating its versatility in chemical reactions (Aitken, Rees, Suckling, & Wood, 1986).

3. Role in Polymerization and Biomedical Applications

Another application is in the polymerization of certain chemicals for biomedical purposes. For instance, poly(2-ethyl-2-oxazoline), used in biomedical applications, has been synthesized using ethyl acetate as a solvent. This demonstrates the potential of using ethyl acetate-based solvents, like 2-(Trichlorosilyl)ethyl acetate, for environmentally friendly and pharmaceutically compliant synthesis processes (Vergaelen et al., 2020).

4. Use in Dental Material Repair

In dentistry, the use of ethyl acetate for surface preparation in the repair of denture base resin has been studied. It has been found that treating repair surfaces with ethyl acetate can effectively enhance the repair strength of these materials, indicating its potential application in dental material science (Shimizu, Ikuyama, Hayakawa, Tsue, & Takahashi, 2006).

5. Microbial Production for Industrial Uses

There is also research into the microbial production of ethyl acetate, an environmentally friendly solvent with wide-ranging industrial applications. This includes studies on the bio-catalyzing of ethanol and acetic acid to ethyl acetate using lipases and metabolic engineering in yeasts (Zhang et al., 2020).

Mechanism of Action

The mechanism of action of 2-(Trichlorosilyl)ethyl acetate is not clear as it is not a bioactive molecule. It is primarily used in chemical synthesis.

Safety and Hazards

While specific safety data for 2-(Trichlorosilyl)ethyl acetate is not available, similar compounds are generally considered hazardous. They are often classified as flammable liquids and may cause eye irritation and drowsiness or dizziness.